Cas no 143519-04-4 (3-Acetoxy-24-hydroxydammara-20,25-diene)

• Product Name: 3-Acetoxy-24-hydroxydammara-20,25-diene
• CAS No: 143519-04-4
• MF: C₃₂H₅₂O₃
• MW: 484.753490447998
• CID: 836894
• PubChem ID: 92029835
• Update Time: 2025-08-03

3-Acetoxy-24-hydroxydammara-20,25-diene Chemical and Physical Properties

Names and Identifiers

• 3-Acetoxy-24-hydroxydammara-20,25-diene
• 3-Acetoxy-24-hydroxydammara-20,2
• [ "" ]
• [(3S,5R,8R,9R,10R,13R,14R,17S)-17-(5-hydroxy-6-methylhepta-1,6-dien-2-yl)-4,4,8,10,14-pentamethyl-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
• 143519-04-4
• AKOS022184600
• AKOS025404539
• [(8R,9R,10R,14S,17S)-17-(5-hydroxy-6-methylhepta-1,6-dien-2-yl)-4,4,8,10,14-pentamethyl-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate

• Inchi： 1S/C32H52O3/c1-20(2)25(34)12-10-21(3)23-14-18-31(8)24(23)11-13-27-30(7)17-16-28(35-22(4)33)29(5,6)26(30)15-19-32(27,31)9/h23-28,34H,1,3,10-19H2,2,4-9H3
• InChI Key： JQZGFSMFYISVKP-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1CCC2(C)C(C1(C)C)CCC1(C)C2CCC2C(C(=C)CCC(C(=C)C)O)CCC12C

Computed Properties

• Exact Mass: 484.39200
• Monoisotopic Mass: 484.39164552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 872
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.0±0.1 g/cm3
• Boiling Point: 546.5±30.0 °C at 760 mmHg
• Flash Point: 197.0±17.3 °C
• PSA: 46.53000
• LogP: 7.87660
• Vapor Pressure: 0.0±3.3 mmHg at 25°C

3-Acetoxy-24-hydroxydammara-20,25-diene Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on 3-Acetoxy-24-hydroxydammara-20,25-diene

Comprehensive Overview of 3-Acetoxy-24-hydroxydammara-20,25-diene (CAS No. 143519-04-4): Properties, Applications, and Research Insights

3-Acetoxy-24-hydroxydammara-20,25-diene, identified by its CAS number 143519-04-4, is a specialized triterpenoid compound derived from the dammarane family. This structurally unique molecule has garnered significant attention in phytochemical and pharmacological research due to its potential bioactive properties. The compound features a dammarane skeleton with key functional groups, including an acetoxy moiety at position 3 and a hydroxyl group at position 24, along with double bonds at positions 20 and 25. These structural characteristics contribute to its distinct chemical behavior and biological interactions.

In recent years, the scientific community has shown growing interest in dammarane-type triterpenes, particularly those with modified hydroxyl and acetoxy groups like 3-Acetoxy-24-hydroxydammara-20,25-diene. This surge aligns with current trends in natural product research, where users frequently search for terms such as "bioactive plant compounds", "natural product derivatives", and "triterpenoid applications". The compound's potential role in modulating cellular processes has made it a subject of investigation in various biochemical studies, though its exact mechanisms of action remain an active area of research.

The synthesis and isolation of CAS 143519-04-4 typically involve sophisticated chromatographic techniques, with researchers often optimizing methods for higher yield and purity. Analytical characterization commonly employs advanced spectroscopic methods including NMR (1H and 13C), mass spectrometry, and infrared spectroscopy. These techniques help confirm the compound's structural features, particularly the positioning of its functional groups and double bond system. Such analytical data is crucial for researchers investigating structure-activity relationships among dammarane derivatives.

Current research trends indicate particular interest in the compound's potential interactions with biological systems. While not classified as therapeutic, 3-Acetoxy-24-hydroxydammara-20,25-diene has been examined for its possible influence on various metabolic pathways. This aligns with frequent user queries about "natural compounds and cellular metabolism" and "plant-derived bioactive molecules". It's important to note that most studies remain at the preclinical stage, focusing on mechanistic understanding rather than direct applications.

From a chemical perspective, the compound demonstrates moderate stability under standard conditions, with its acetoxy group and hydroxyl group contributing to both its polarity and potential for derivatization. Researchers have explored various synthetic modifications to create analogs with potentially enhanced properties, responding to the growing demand for "modified natural products" in the scientific literature. The double bond system at positions 20 and 25 offers additional sites for potential chemical transformations.

In the context of natural product chemistry, 143519-04-4 represents an interesting example of structural diversity within plant-derived compounds. Its occurrence in nature, though relatively rare, has been documented in certain plant species, contributing to discussions about "plant chemical defense mechanisms" and "specialized plant metabolites" - topics that frequently appear in ecological and phytochemical research. The compound's biosynthesis pathway in plants remains an area requiring further elucidation.

Quality control and standardization of 3-Acetoxy-24-hydroxydammara-20,25-diene present specific challenges due to its structural complexity. Analytical methods development for this compound often focuses on achieving sufficient resolution from similar triterpenoids, addressing common researcher concerns about "natural product purity assessment". Various chromatographic systems have been evaluated for optimal separation, with reverse-phase HPLC methods showing particular promise.

The commercial availability of CAS 143519-04-4 remains limited primarily to research-scale quantities, reflecting its status as a specialty chemical for investigative purposes. Suppliers typically provide detailed analytical data with each batch, responding to researcher needs for "high-characterization natural compounds". The compound's pricing reflects the challenges associated with its isolation or synthesis, as well as the specialized demand from academic and industrial research laboratories.

Looking forward, research directions for 3-Acetoxy-24-hydroxydammara-20,25-diene may include more detailed investigations of its physicochemical properties, potential biological interactions, and structure-activity relationships within the broader class of oxygenated dammarane compounds. These studies align with current scientific interests in "natural product structure optimization" and "plant-derived molecular scaffolds". As analytical techniques continue to advance, new insights into this compound's characteristics and potential research applications are likely to emerge.

For researchers working with this compound, proper handling and storage recommendations include protection from light and moisture, with optimal storage temperatures typically ranging between -20°C to 4°C depending on the solvent system. These precautions help maintain the integrity of both the acetoxy and hydroxyl functional groups, which are crucial for the compound's chemical identity and research applications.